N1-(furan-2-ylmethyl)-N2-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(furan-2-ylmethyl)-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C20H24N4O4S/c1-29-19-16(5-2-8-21-19)20(27)24-9-6-14(7-10-24)12-22-17(25)18(26)23-13-15-4-3-11-28-15/h2-5,8,11,14H,6-7,9-10,12-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: PVIRMIYFYWJAIA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)CNC(=O)C(=O)NCC3=CC=CO3
• Molecular Formula: C20H24N4O4S
• Molecular Weight: 416.5 g/mol

Description

N1-(furan-2-ylmethyl)-N2-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H24N4O4S and its molecular weight is 416.5. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity Enhancement

N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a related compound, significantly promotes Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This method enables the coupling of a wide range of (hetero)aryl bromides with various amines at low catalyst loadings and temperatures, offering a versatile approach to pharmaceutically relevant building blocks (Bhunia, Kumar, & Ma, 2017).

Neuroinflammation Imaging

A compound structurally similar to the one , [11C]CPPC, targets the CSF1R receptor, specific to microglia, and is used for PET imaging of neuroinflammation. This noninvasive tool aids in understanding the role of microglia in neuropsychiatric disorders and neurodegenerative diseases, providing insights into the immune environment of central nervous system malignancies and the effects of immunotherapy (Horti et al., 2019).

Antimicrobial and Antiprotozoal Activity

Compounds with the furan moiety have shown significant biological activities. For instance, new alkaloids from Armillaria mellea displayed promising antimicrobial properties. The synthesis and evaluation of aza-analogues of furamidine, including furan-containing nicotinamidine derivatives, revealed potent antiprotozoal activities, indicating their therapeutic potential against diseases like trypanosomiasis and malaria (Ismail et al., 2003).

Vasodilator Action and Biological Activities

Furoxans, including those derived from furan, have been studied for their vasodilator action, mediated by the generation of nitric oxide (NO) from the chemical reaction with sulfhydryl groups. This class of compounds, through NO release, exhibits potential as nitrovasodilators with diverse biological effects, including cytotoxic and anticancer activities (Feelisch, Schönafinger, & Noack, 1992).

Antidepressant and Antianxiety Activities

Derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine were synthesized and evaluated for their antidepressant and antianxiety activities, demonstrating the potential of furan-containing compounds in neuropsychiatric disorder treatment (Kumar et al., 2017).